N-cyclohexyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: N-cyclohexyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C19H20N4O3S/c1-12-17(18(24)20-14-7-3-2-4-8-14)27-19-21-16(11-22(12)19)13-6-5-9-15(10-13)23(25)26/h5-6,9-11,14H,2-4,7-8H2,1H3,(H,20,24)
• InChI Key: IHXCGNRPSGDIGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)NC4CCCCC4
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

N-cyclohexyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, also known as CTIM, is a compound that belongs to the imidazo[2,1-b][1,3]thiazole family. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on synthesizing novel imidazo[2,1-b][1,3]thiazole derivatives and exploring their structures through various chemical reactions and analytical techniques. For instance, a study by Wang et al. (1997) discusses a new route to the antitumor drug temozolomide, highlighting the interaction of 5-aminoimidazole-4-carboxamide with alkyl isocyanates to yield N-substituted 1-carbamoylimidazoles, which can be cyclised to imidazo[5,1-d][1,2,3,5]tetrazin-4(3H)-ones, including temozolomide (Wang et al., 1997).

Antimicrobial and Antifungal Activity

Several studies have evaluated the antimicrobial and antifungal activities of imidazo[2,1-b][1,3]thiazole derivatives. For example, Wróbel et al. (2015) synthesized novel imidazoline derivatives and found that one compound showed moderate activity against several clinical strains of Candida albicans, with its mode of action being similar to that of fluconazole (Wróbel et al., 2015). Another study by Dhiman et al. (2015) presented the synthesis and biological evaluation of thiazolo and imidazo N-(4-nitrophenyl)-7-methyl-5-aryl-pyrimidine-6 carboxamide derivatives, showing significant antibacterial and antifungal activity (Dhiman et al., 2015).

Immunological Effects

Research has also explored the immunological effects of imidazo[2,1-b]thiazole derivatives. Harraga et al. (1994) studied about 40 substituted imidazo[2,1-b]thiazoles for their in vitro immunological effect on human T trypsinized lymphocytes by the CD2 receptor, indicating a potential for these compounds in modulating immune responses (Harraga et al., 1994).

Anticancer and Antitubercular Potential

Some derivatives have been investigated for their potential anticancer and antitubercular activities. Patel et al. (2017) synthesized a series of imidazo[2,1-b][1,3,4]thiadiazole derivatives and evaluated their antitubercular activity, identifying compounds with significant inhibitory activity against Mycobacterium tuberculosis (Patel et al., 2017).